Cas no 274264-59-4 (Carbamic acid,N-[[(5S)-2-oxo-5-oxazolidinyl]methyl]-, 1,1-dimethylethyl ester)

Carbamic acid,N-[[(5S)-2-oxo-5-oxazolidinyl]methyl]-, 1,1-dimethylethyl ester structure
274264-59-4 structure
Product Name:Carbamic acid,N-[[(5S)-2-oxo-5-oxazolidinyl]methyl]-, 1,1-dimethylethyl ester
CAS No:274264-59-4
MF:C9H16N2O4
MW:216.234342575073
CID:248091
PubChem ID:12043747
Update Time:2025-04-19

Carbamic acid,N-[[(5S)-2-oxo-5-oxazolidinyl]methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbamic acid,N-[[(5S)-2-oxo-5-oxazolidinyl]methyl]-, 1,1-dimethylethyl ester
    • Carbamicacid, [[(5S)-2-oxo-5-oxazolidinyl]methyl]-, 1,1-dimethylethyl ester (9CI)
    • KBBLJDDYBLDMOU-LURJTMIESA-N
    • (S)-tert-Butyl((2-oxooxazolidin-5-yl)methyl)carbamate
    • 274264-59-4
    • Carbamic acid,[[(5S)-2-oxo-5-oxazolidinyl]methyl]-,1,1-dimethylethyl ester
    • (s)-5-t-butoxycarbonylaminomethyl-2-oxazolidinone
    • SCHEMBL591271
    • (S)-tert-Butyl ((2-oxooxazolidin-5-yl)methyl)carbamate
    • Inchi: 1S/C9H16N2O4/c1-9(2,3)15-8(13)11-5-6-4-10-7(12)14-6/h6H,4-5H2,1-3H3,(H,10,12)(H,11,13)/t6-/m0/s1
    • InChI Key: KBBLJDDYBLDMOU-LURJTMIESA-N
    • SMILES: O1C(NC[C@H]1CNC(=O)OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 216.11100700g/mol
  • Monoisotopic Mass: 216.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 259
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 76.7Ų

Carbamic acid,N-[[(5S)-2-oxo-5-oxazolidinyl]methyl]-, 1,1-dimethylethyl ester Related Literature

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